molecular formula C17H25NO2 B8322455 2-(4-Benzyl-piperidin-1-yl)-propionic acid ethyl ester

2-(4-Benzyl-piperidin-1-yl)-propionic acid ethyl ester

Cat. No.: B8322455
M. Wt: 275.4 g/mol
InChI Key: MCNPJRNYZCLEEJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(4-Benzyl-piperidin-1-yl)-propionic acid ethyl ester is a useful research compound. Its molecular formula is C17H25NO2 and its molecular weight is 275.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H25NO2

Molecular Weight

275.4 g/mol

IUPAC Name

ethyl 2-(4-benzylpiperidin-1-yl)propanoate

InChI

InChI=1S/C17H25NO2/c1-3-20-17(19)14(2)18-11-9-16(10-12-18)13-15-7-5-4-6-8-15/h4-8,14,16H,3,9-13H2,1-2H3

InChI Key

MCNPJRNYZCLEEJ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C)N1CCC(CC1)CC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 0.5 g (2.0 mmol) of 2-(4-benzyl-piperidin-1-yl)-propionic acid hydrochloride, 0.3 ml (2.1 mmol) of triethylamine, 0.36 g (2.0 mmol) of 6-amino-3H-benzoxazol-2-one, 0.8 g (2.1 mmol) of HBTU and 10 ml of dimethylformamide is stirred at room temperature for 24 hours. The reaction mixture is concentrated and the residue is purified by column chromatography using Kieselgel 60 (Merck) as adsorbent and toluene:methanol=4:1 as eluent. The product is crystallized with diethylether to yield 0.095 g (11.6%) of the title compound. Melting Point: 116-118° C. (diethylether).
Quantity
0.5 g
Type
reactant
Reaction Step One
Quantity
0.3 mL
Type
reactant
Reaction Step One
Quantity
0.36 g
Type
reactant
Reaction Step One
Name
Quantity
0.8 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Yield
11.6%

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